Cas no 121043-46-7 (Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-)

• Product Name: Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-
• CAS No: 121043-46-7
• MF: C₁₆H₁₆Cl₂O
• MW: 295.203642845154
• CID: 237351
• PubChem ID: 180004
• Update Time: 2025-04-19

Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-
• 1,1-bis(4-chlorophenyl)-2-methylpropan-2-ol
• DTXSID60153122
• 121043-46-7

• Inchi： 1S/C16H16Cl2O/c1-16(2,19)15(11-3-7-13(17)8-4-11)12-5-9-14(18)10-6-12/h3-10,15,19H,1-2H3
• InChI Key： JUJWVSWFAVSEOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)C(C)(C)O

Computed Properties

• Exact Mass: 294.05798
• Monoisotopic Mass: 294.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 5

Experimental Properties

• Density: 1.227
• Boiling Point: 401.2°Cat760mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.586
• PSA: 20.23
• LogP: 4.89620